Cas no 939893-34-2 ((Z)-[(2-bromophenyl)methyl](oxido)[(pyridin-4-yl)methylidene]azanium)

• Product Name: (Z)-[(2-bromophenyl)methyl](oxido)[(pyridin-4-yl)methylidene]azanium
• CAS No: 939893-34-2
• MF: C₁₃H₁₁BrN₂O
• MW: 291.143242120743
• CID: 5225559
• Update Time: 2026-03-07

(Z)-[(2-bromophenyl)methyl](oxido)[(pyridin-4-yl)methylidene]azanium Chemical and Physical Properties

Names and Identifiers

• (Z)-[(2-bromophenyl)methyl](oxido)[(pyridin-4-yl)methylidene]azanium

• Inchi： 1S/C13H11BrN2O/c14-13-4-2-1-3-12(13)10-16(17)9-11-5-7-15-8-6-11/h1-9H,10H2
• InChI Key： GYLFLKHPPCGXNE-UHFFFAOYSA-N
• SMILES： C1(C[N+]([O-])=CC2C=CN=CC=2)=CC=CC=C1Br

Additional information on (Z)-[(2-bromophenyl)methyl](oxido)[(pyridin-4-yl)methylidene]azanium

Introduction to (Z)-[(2-bromophenyl)methyl](oxido)[(pyridin-4-yl)methylidene]azanium (CAS No. 939893-34-2)

Compound with the CAS number 939893-34-2 and the product name (Z)-[(2-bromophenyl)methyl](oxido)[(pyridin-4-yl)methylidene]azanium represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of a bromophenyl group and a pyridin-4-yl substituent in its framework suggests unique electronic and steric properties that make it a valuable candidate for further investigation.

The molecular architecture of this compound includes a central azanium core, which is flanked by an oxido group and two distinct alkylidene moieties. The (Z)-configuration indicates a specific spatial arrangement of the substituents, which can influence the compound's reactivity and biological activity. This structural complexity is often a hallmark of molecules that exhibit potent pharmacological effects, making them attractive for therapeutic applications.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their potential as bioactive molecules. The pyridin-4-yl group in this compound is particularly noteworthy, as pyridine derivatives are widely recognized for their role in various pharmaceuticals. Research has demonstrated that pyridine-based compounds can interact with biological targets in diverse ways, often leading to significant therapeutic outcomes. The incorporation of this moiety into the molecular framework of (Z)-[(2-bromophenyl)methyl](oxido)[(pyridin-4-yl)methylidene]azanium suggests that it may possess unique interactions with biological systems.

The bromophenyl group is another key feature of this compound that warrants further exploration. Bromine-containing aromatic rings are known to enhance the lipophilicity and metabolic stability of molecules, which can be crucial factors in drug design. Additionally, bromine atoms can serve as handles for further chemical modifications, allowing for the synthesis of analogues with tailored properties. This flexibility makes (Z)-[(2-bromophenyl)methyl](oxido)[(pyridin-4-yl)methylidene]azanium a promising scaffold for medicinal chemists seeking to develop new drugs.

Recent studies have highlighted the importance of understanding the three-dimensional structure of molecules in predicting their biological activity. The (Z)-configuration of this compound may play a critical role in determining its interactions with biological targets. By influencing the orientation and accessibility of functional groups, the spatial arrangement of atoms can significantly impact a molecule's efficacy and selectivity. This underscores the need for detailed structural analysis and computational modeling to fully elucidate the pharmacological properties of (Z)-[(2-bromophenyl)methyl](oxido)[(pyridin-4-yl)methylidene]azanium.

The oxido group present in this compound is another intriguing feature that deserves attention. Oxide functionalities are known to participate in various chemical reactions, often serving as intermediates or catalysts. In biological systems, oxides can interact with enzymes and receptors in ways that modulate cellular processes. The incorporation of an oxido group into the molecular framework of this compound may confer unique biochemical properties that could be exploited for therapeutic purposes.

The alkylidene moieties attached to the azanium core add another layer of complexity to this molecule. These groups can influence the compound's solubility, stability, and bioavailability, all of which are critical factors in drug development. By carefully selecting and optimizing these moieties, researchers can fine-tune the properties of (Z)-[(2-bromophenyl)methyl](oxido)[(pyridin-4-yl)methylidene]azanium to enhance its suitability for various applications.

In conclusion, (Z)-[(2-bromophenyl)methyl](oxido)[(pyridin-4-yl)methylidene]azanium (CAS No. 939893-34-2) represents a promising candidate for further research in pharmaceutical chemistry. Its intricate molecular structure, characterized by key functional groups such as the bromophenyl and pyridin-4-yl moieties, suggests potential applications in drug development and medicinal chemistry. By leveraging advanced computational methods and experimental techniques, researchers can explore the full pharmacological potential of this compound and its derivatives.